molecular formula C10H13Cl2N B8776585 4-(3,4-Dichlorophenyl)butan-1-amine

4-(3,4-Dichlorophenyl)butan-1-amine

Cat. No.: B8776585
M. Wt: 218.12 g/mol
InChI Key: DFORBMFOFAEZHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3,4-Dichlorophenyl)butan-1-amine is a halogenated arylalkylamine featuring a butan-1-amine backbone substituted with a 3,4-dichlorophenyl group.

Properties

Molecular Formula

C10H13Cl2N

Molecular Weight

218.12 g/mol

IUPAC Name

4-(3,4-dichlorophenyl)butan-1-amine

InChI

InChI=1S/C10H13Cl2N/c11-9-5-4-8(7-10(9)12)3-1-2-6-13/h4-5,7H,1-3,6,13H2

InChI Key

DFORBMFOFAEZHP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1CCCCN)Cl)Cl

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues with Sigma Receptor Affinity

Several compounds sharing the 3,4-dichlorophenyl motif exhibit activity at sigma receptors, which are implicated in neurological disorders:

Compound Name Structure Key Pharmacological Activity Reference
BD 1008 N-[2-(3,4-Dichlorophenyl)ethyl]-N-methyl-2-(1-pyrrolidinyl)ethylamine High-affinity sigma-1 receptor antagonist
BD 1047 N-[2-(3,4-Dichlorophenyl)ethyl]-N-methyl-2-(dimethylamino)ethylamine Sigma-1 receptor ligand with anxiolytic potential
4-(3,4-Dichlorophenyl)butan-1-amine Butan-1-amine substituted at position 4 with 3,4-dichlorophenyl Limited direct data; structural similarity suggests potential sigma receptor interaction

Key Findings :

  • BD 1008 and BD 1047 feature ethylamine backbones with tertiary amine modifications, enhancing their sigma receptor binding compared to the simpler primary amine structure of 4-(3,4-dichlorophenyl)butan-1-amine. This difference likely impacts receptor selectivity and pharmacokinetics .

Key Findings :

  • The sertraline intermediate’s fused aromatic system is critical for SSRI activity, whereas the linear aliphatic chain of 4-(3,4-dichlorophenyl)butan-1-amine lacks the rigidity required for similar neurotransmitter transporter interactions .

Key Findings :

  • The 2,4-dichloro isomer’s safety sheet highlights acute toxicity risks, emphasizing the importance of substituent positioning in hazard profiles. The 3,4-dichloro configuration may reduce direct toxicity due to steric and electronic differences .

Key Findings :

  • The tetrahydro-naphthalenamine’s rigid structure enables interactions with central nervous system targets, a property absent in the flexible butan-1-amine derivative .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.